![molecular formula C15H19NO2 B1591172 6,7-Dimethylspiro[chroman-2,4'-piperidin]-4-one CAS No. 927978-38-9](/img/structure/B1591172.png)
6,7-Dimethylspiro[chroman-2,4'-piperidin]-4-one
Overview
Description
6,7-Dimethylspiro[chroman-2,4'-piperidin]-4-one, also known as DMSP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DMSP is a spirocyclic ketone that contains a piperidine ring and a chroman moiety. It is a highly versatile compound that has shown promising results in scientific research.
Mechanism of Action
6,7-Dimethylspiro[chroman-2,4'-piperidin]-4-one exerts its effects through various mechanisms. It has been found to inhibit the activity of pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS. 6,7-Dimethylspiro[chroman-2,4'-piperidin]-4-one also activates the Nrf2/ARE pathway, which is involved in the regulation of antioxidant and detoxification genes. Additionally, 6,7-Dimethylspiro[chroman-2,4'-piperidin]-4-one has been shown to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
6,7-Dimethylspiro[chroman-2,4'-piperidin]-4-one has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation, improve cognitive function, and enhance immune function. 6,7-Dimethylspiro[chroman-2,4'-piperidin]-4-one has also been shown to have a protective effect on the cardiovascular system and can be used to treat cardiovascular diseases.
Advantages and Limitations for Lab Experiments
6,7-Dimethylspiro[chroman-2,4'-piperidin]-4-one has several advantages for use in lab experiments. It is a highly stable compound that can be easily synthesized in large quantities. Additionally, 6,7-Dimethylspiro[chroman-2,4'-piperidin]-4-one has a low toxicity profile, making it safe for use in animal and human studies. However, 6,7-Dimethylspiro[chroman-2,4'-piperidin]-4-one has some limitations, including its low solubility in water and its limited bioavailability.
Future Directions
There are several future directions for research on 6,7-Dimethylspiro[chroman-2,4'-piperidin]-4-one. One area of interest is the development of novel drug delivery systems that can improve the bioavailability of 6,7-Dimethylspiro[chroman-2,4'-piperidin]-4-one. Another area of interest is the investigation of the potential use of 6,7-Dimethylspiro[chroman-2,4'-piperidin]-4-one in the treatment of neurodegenerative diseases. Additionally, further research is needed to elucidate the mechanisms of action of 6,7-Dimethylspiro[chroman-2,4'-piperidin]-4-one and to identify potential targets for its therapeutic use.
Scientific Research Applications
6,7-Dimethylspiro[chroman-2,4'-piperidin]-4-one has been extensively studied for its potential applications in various fields. It has been found to have anti-inflammatory, antioxidant, and anti-cancer properties. 6,7-Dimethylspiro[chroman-2,4'-piperidin]-4-one has also been shown to have neuroprotective effects and can be used to treat neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
6,7-dimethylspiro[3H-chromene-2,4'-piperidine]-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO2/c1-10-7-12-13(17)9-15(3-5-16-6-4-15)18-14(12)8-11(10)2/h7-8,16H,3-6,9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MCYBKSHFOGCLLA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)OC3(CCNCC3)CC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90586464 |
Source
|
| Record name | 6,7-Dimethylspiro[1-benzopyran-2,4'-piperidin]-4(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90586464 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,7-Dimethylspiro[chroman-2,4'-piperidin]-4-one | |
CAS RN |
927978-38-9 |
Source
|
| Record name | 6,7-Dimethylspiro[1-benzopyran-2,4'-piperidin]-4(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90586464 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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